Cas no 932465-02-6 (ethyl 3-(2,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-(2,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate
• CAS No: 932465-02-6
• MF: C₁₉H₁₈FNO₆S₂
• MW: 439.477726459503
• CID: 5441421
• PubChem ID: 16832079
• Update Time: 2025-06-08

ethyl 3-(2,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• NCGC00277042-01
• ethyl 3-(N-(2,5-dimethoxyphenyl)sulfamoyl)-4-fluorobenzo[b]thiophene-2-carboxylate
• 932465-02-6
• ethyl 3-{[(2,5-dimethoxyphenyl)amino]sulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate
• ethyl 3-[(2,5-dimethoxyphenyl)sulfamoyl]-4-fluoro-1-benzothiophene-2-carboxylate
• VU0512040-1
• STL095950
• F3167-0731
• AB01278943-01
• AKOS002029883
• Ethyl 3-[[(2,5-dimethoxyphenyl)amino]sulfonyl]-4-fluorobenzo[b]thiophene-2-carboxylate
• ethyl 3-(2,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate

• Inchi： 1S/C19H18FNO6S2/c1-4-27-19(22)17-18(16-12(20)6-5-7-15(16)28-17)29(23,24)21-13-10-11(25-2)8-9-14(13)26-3/h5-10,21H,4H2,1-3H3
• InChI Key： MIFFDJYNDWZVGJ-UHFFFAOYSA-N
• SMILES： C12=CC=CC(F)=C1C(S(NC1=CC(OC)=CC=C1OC)(=O)=O)=C(C(OCC)=O)S2

Computed Properties

• Exact Mass: 439.05595780g/mol
• Monoisotopic Mass: 439.05595780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.3±65.0 °C(Predicted)
• pka: 6.85±0.50(Predicted)

Additional information on ethyl 3-(2,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate

Recent Advances in the Study of Ethyl 3-(2,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate (CAS: 932465-02-6)

Ethyl 3-(2,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate (CAS: 932465-02-6) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This benzothiophene derivative exhibits unique structural features, including a sulfamoyl group and fluorine substitution, which contribute to its biological activity. Recent studies have explored its pharmacological properties, particularly its role as a modulator of specific enzymatic pathways, making it a promising candidate for therapeutic interventions.

The compound's molecular structure, characterized by the presence of a benzothiophene core and a sulfamoyl moiety, has been the focus of several synthetic and mechanistic studies. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional conformation and interaction with biological targets. These structural insights are critical for understanding its mechanism of action and optimizing its pharmacological profile.

Recent preclinical studies have investigated the compound's efficacy in various disease models, including cancer and inflammatory disorders. For instance, in vitro assays have demonstrated its ability to inhibit key enzymes involved in cell proliferation and inflammation. Additionally, animal studies have shown promising results in terms of bioavailability and tissue distribution, suggesting its potential for further development as a therapeutic agent. However, challenges such as metabolic stability and toxicity profiles remain to be addressed in subsequent research phases.

In the context of drug discovery, ethyl 3-(2,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate represents a valuable scaffold for the design of novel small-molecule inhibitors. Its structural versatility allows for modifications that can enhance selectivity and potency against specific targets. Recent efforts have focused on synthesizing analogs with improved pharmacokinetic properties, leveraging computational modeling and structure-activity relationship (SAR) studies to guide optimization.

Despite the progress made, several gaps in knowledge persist. For example, the exact molecular targets and downstream signaling pathways affected by this compound require further elucidation. Additionally, comprehensive toxicological assessments are needed to evaluate its safety profile in humans. Future research directions may include exploring its potential in combination therapies and investigating its effects on other disease-relevant pathways.

In conclusion, ethyl 3-(2,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate (CAS: 932465-02-6) holds considerable promise as a lead compound in drug development. Continued research efforts aimed at understanding its biological mechanisms and optimizing its therapeutic potential will be essential for translating these findings into clinical applications. The integration of multidisciplinary approaches, including synthetic chemistry, structural biology, and pharmacology, will be key to advancing this field.